![molecular formula C21H16N2O3S B2636417 2,4-dimethyl-N-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]benzamide CAS No. 888412-08-6](/img/structure/B2636417.png)
2,4-dimethyl-N-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]benzamide
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Description
2,4-dimethyl-N-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C21H16N2O3S and its molecular weight is 376.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Activity
Synthesis and Structural Analysis : Compounds similar to 2,4-dimethyl-N-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]benzamide have been synthesized and structurally analyzed using techniques like infrared spectroscopy, NMR spectroscopy, and mass spectroscopy, contributing to the understanding of their chemical properties and potential applications (Lynch et al., 2006).
Antipyrine Derivatives Synthesis and Analysis : Research on antipyrine derivatives, which share structural similarities with the target compound, has been conducted to synthesize new compounds and analyze their intermolecular interactions using X-ray structure characterization and DFT calculations (Saeed et al., 2020).
Biological Evaluation and Potential Applications
Biological Evaluation of Benzamides : Similar benzamide derivatives have been evaluated for their biological activity, particularly as potential agents for binding nucleotide protein targets, which indicates their potential application in medicinal chemistry (Saeed et al., 2015).
Antibacterial Agents : Compounds with structural similarities have been tested for their antibacterial activity, particularly against common pathogens like Staphylococcus aureus and Bacillus subtilis, highlighting their potential in developing new antimicrobial agents (Palkar et al., 2017).
Other Applications
Imaging Applications : Research has been conducted on the development of novel benzamides for positron emission tomography (PET) imaging, indicating the potential of these compounds in medical imaging and diagnostics (Fujinaga et al., 2012).
Security Ink Development : A study focused on the development of a novel V-shaped molecule structurally similar to the target compound, which showed potential for use as a security ink without the need for a covering reagent, indicating its utility in security and anti-counterfeiting technologies (Lu & Xia, 2016).
Properties
IUPAC Name |
2,4-dimethyl-N-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O3S/c1-12-7-8-15(13(2)9-12)19(24)23-21-22-17(11-27-21)16-10-14-5-3-4-6-18(14)26-20(16)25/h3-11H,1-2H3,(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGVKBJNYIWOHOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC4=CC=CC=C4OC3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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